24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
Brand Name:
Vulcanchem
CAS No.:
63556-15-0
VCID:
VC0195327
InChI:
InChI=1S/C62H113N11O13/c1-26-27-28-38(12)50(76)49-54(79)66-47(41(15)74)59(84)67(19)32-45(75)71(23)51(62(16,17)18)55(80)65-46(36(8)9)60(85)68(20)42(29-33(2)3)53(78)63-39(13)52(77)64-40(14)56(81)69(21)43(30-34(4)5)57(82)70(22)44(31-35(6)7)58(83)72(24)48(37(10)11)61(86)73(49)25/h33-44,46-51,74,76H,26-32H2,1-25H3,(H,63,78)(H,64,77)(H,65,80)(H,66,79)
SMILES:
CCCCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)C(C)(C)C)C)C)C(C)O)O
Molecular Formula:
C62H113N11O13
Molecular Weight:
1220.6 g/mol
24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
CAS No.: 63556-15-0
VCID: VC0195327
Molecular Formula: C62H113N11O13
Molecular Weight: 1220.6 g/mol
Purity: HPLC>98%
* For research use only. Not for human or veterinary use.
| CAS No. | 63556-15-0 |
|---|---|
| Product Name | 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone |
| Molecular Formula | C62H113N11O13 |
| Molecular Weight | 1220.6 g/mol |
| IUPAC Name | 24-tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone |
| Standard InChI | InChI=1S/C62H113N11O13/c1-26-27-28-38(12)50(76)49-54(79)66-47(41(15)74)59(84)67(19)32-45(75)71(23)51(62(16,17)18)55(80)65-46(36(8)9)60(85)68(20)42(29-33(2)3)53(78)63-39(13)52(77)64-40(14)56(81)69(21)43(30-34(4)5)57(82)70(22)44(31-35(6)7)58(83)72(24)48(37(10)11)61(86)73(49)25/h33-44,46-51,74,76H,26-32H2,1-25H3,(H,63,78)(H,64,77)(H,65,80)(H,66,79) |
| Standard InChIKey | HDCRMQFSACUFMR-UHFFFAOYSA-N |
| SMILES | CCCCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)C(C)(C)C)C)C)C(C)O)O |
| Canonical SMILES | CCCCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)C(C)(C)C)C)C)C(C)O)O |
| Purity | HPLC>98% |
| Synonyms | Cyclosporin A, 6-((R-(R*,R*))-3-hydroxy-N,4-dimethyl-L-2-aminooctanoic acid)-7-L-threonine- dihydrocyclosporin C |
| PubChem Compound | 196411 |
| Last Modified | Jul 18 2023 |
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